2-(Isopropyl)-N-(1-methylpropyl)-5-methylcyclohexanecarboxamide

• CAS No.: 73410-13-6
• Molecular Formula: C15H29NO
• Molecular Weight: 239.40 g/mol
• IUPAC Name: N-butan-2-yl-5-methyl-2-propan-2-ylcyclohexane-1-carboxamide
• InChI: InChI=1S/C15H29NO/c1-6-12(5)16-15(17)14-9-11(4)7-8-13(14)10(2)3/h10-14H,6-9H2,1-5H3,(H,16,17)
• InChI Key: QRNRDDOCTUBDCB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1CC(CCC1C(C)C)C

Description

2-(Isopropyl)-N-(1-methylpropyl)-5-methylcyclohexanecarboxamide is a synthetic organic compound with a complex structure It is characterized by the presence of a cyclohexane ring substituted with isopropyl, methyl, and carboxamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Isopropyl)-N-(1-methylpropyl)-5-methylcyclohexanecarboxamide typically involves multiple steps. One common method starts with the cyclohexane ring, which is functionalized through a series of reactions to introduce the isopropyl, methyl, and carboxamide groups. The specific reaction conditions, such as temperature, pressure, and catalysts, can vary depending on the desired yield and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure consistent quality and high yield. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-(Isopropyl)-N-(1-methylpropyl)-5-methylcyclohexanecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as solvent choice and temperature, are optimized based on the specific reaction being performed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

2-(Isopropyl)-N-(1-methylpropyl)-5-methylcyclohexanecarboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(Isopropyl)-N-(1-methylpropyl)-5-methylcyclohexanecarboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s effects are mediated through binding to these targets, leading to changes in their activity and subsequent downstream effects.

Comparison with Similar Compounds

Similar Compounds

• 2-(Isopropyl)-N-(1-methylpropyl)-cyclohexanecarboxamide
• 2-(Isopropyl)-N-(1-methylpropyl)-5-ethylcyclohexanecarboxamide
• 2-(Isopropyl)-N-(1-methylpropyl)-4-methylcyclohexanecarboxamide

Uniqueness

2-(Isopropyl)-N-(1-methylpropyl)-5-methylcyclohexanecarboxamide is unique due to its specific substitution pattern on the cyclohexane ring. This unique structure can result in distinct chemical and biological properties, making it valuable for specific applications where other similar compounds may not be as effective.